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2-Azaspiro[4.4]nonan-1-one is a heterocyclic organic compound featuring a five-membered
cyclopentane ring and a five-membered pyrrolidin-2-one (y-lactam) ring joined by a single,
common quaternary carbon atom. This unique spirocyclic architecture imparts significant three-
dimensionality and conformational rigidity, making it a "privileged scaffold" in medicinal
chemistry. The constrained spatial arrangement of substituents on the spiro core can lead to
enhanced binding affinity and selectivity for biological targets, a highly desirable trait in drug
discovery.[1] Spiro-y-lactams are integral components of numerous natural products and
synthetically derived bioactive molecules, exhibiting a wide array of biological activities.[2][3]
This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,
and applications of 2-Azaspiro[4.4]nonan-1-one, tailored for researchers and professionals in
chemical synthesis and drug development.

Molecular Structure and Physicochemical
Properties

The fundamental structure of 2-Azaspiro[4.4]nonan-1-one consists of a saturated carbocyclic
ring fused spirocyclically to a lactam. This arrangement fixes the relative orientation of the two
rings, influencing the molecule's overall shape and interaction with its environment.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1288749#bc-rfq
https://www.benchchem.com/product/b1288749/docs?utm_src=pdf-body#introduction-the-significance-of-the-spiro-lactam-scaffold
https://www.benchchem.com/pdf/Application_Note_Spiro_4_4_nonan_1_one_as_a_Versatile_Precursor_for_the_Synthesis_of_Novel_Spiro_Heterocycles.pdf
https://pubs.rsc.org/en/content/articlelanding/2021/qo/d0qo01564d
https://www.semanticscholar.org/paper/Biologically-active-%CE%B3-lactams%3A-synthesis-and-Caruano-Muccioli/9670e640113faeee43bd9faf306f4b9d8fde5dfb
https://www.benchchem.com/product/b1288749/docs?utm_src=pdf-body#introduction-the-significance-of-the-spiro-lactam-scaffold
https://www.benchchem.com/product/b1288749/docs?utm_src=pdf-body#introduction-the-significance-of-the-spiro-lactam-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Key Structural Identifiers:

e Molecular Formula: CsH13NO[4]

e Molecular Weight: 139.19 g/mol [5]
e CAS Number: 1004-51-9[4]

The physicochemical properties of a molecule are critical determinants of its behavior in both
chemical and biological systems, influencing factors such as solubility, permeability, and
metabolic stability.

Property Value Source
Molecular Weight 139.19 g/mol PubChem[5]
XLogP3 0.9 PubChem[5]
Hydrogen Bond Donor Count 1 PubChem|[5]
Hydrogen Bond Acceptor

Count 1 PubChem[5]
Rotatable Bond Count 0 PubChem[5]
Topological Polar Surface Area  29.1 A2 PubChem|[5]
Formal Charge 0 PubChem[5]

The perpendicular arrangement of the two rings in spirocyclic systems can lead to a
phenomenon known as spiroconjugation, an orbital interaction between the two ring systems.
[6] While most pronounced in unsaturated systems, the stereoelectronic effects of this
arrangement can influence the reactivity of the core structure.[6]

Spectroscopic Characterization

Spectroscopic analysis is essential for the unambiguous identification and characterization of
2-Azaspiro[4.4]nonan-1-one. The following are the expected characteristic signals:
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Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional
groups.

e N-H Stretch: A moderate to strong absorption band is expected in the region of 3200-3400
cm~1, characteristic of the N-H bond in the lactam.

e C=0 Stretch (Amide | band): A strong, sharp absorption band is a hallmark of the carbonyl
group. For a five-membered y-lactam, this peak typically appears at a relatively high
frequency, around 1680-1700 cm~1.[7]

e C-H Stretch: Absorption bands for sp® C-H stretching will be observed just below 3000 cm~1.
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum would display complex multiplets for the methylene
protons of the cyclopentane and pyrrolidinone rings. The N-H proton would appear as a
broad singlet, the chemical shift of which is dependent on solvent and concentration.

e 13C NMR: The carbon NMR spectrum is highly informative. Key expected signals include:
o A peak for the carbonyl carbon (C=0) in the range of 175-180 ppm.

o Asignal for the quaternary spiro-carbon, which would be shifted downfield relative to other
aliphatic carbons.

o A series of peaks in the aliphatic region (20-60 ppm) corresponding to the methylene
carbons of the two rings.

Mass Spectrometry (MS): In mass spectrometry, 2-Azaspiro[4.4]Jnonan-1-one is expected to
show a molecular ion peak (M*) corresponding to its molecular weight (m/z = 139.19).

Synthesis of the 2-Azaspiro[4.4]nonan-1-one Core

The construction of the spiro-y-lactam framework has been the subject of extensive research,
leading to several elegant and efficient synthetic strategies.

Phosphine-Catalyzed [3+2] Cycloaddition
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A powerful and modern approach involves the phosphine-catalyzed [3+2] cycloaddition. This
method is noted for its high atom economy, mild reaction conditions, and operational simplicity.
[8] The general mechanism proceeds through the formation of a zwitterionic intermediate
generated from the nucleophilic addition of a phosphine to an electrophile.[8] This intermediate
then reacts with a suitable partner to form the five-membered ring. A common pathway involves
the reaction of 2-methylene y-lactams with ylides derived from butynoic acid esters or amides.

[9]

2-Methylene y-lactam

\ 4

Butynoic Acid Derivative Generation of Zwitterionic Intermediate ™ [3+2] Cycloaddition

A

Product
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Caption: Phosphine-Catalyzed [3+2] Cycloaddition Workflow.

Domino Radical Bicyclization

Another effective strategy is the domino radical bicyclization, which is particularly useful for
constructing complex polycyclic systems containing the azaspiro[4.4]nonane skeleton.[10][11]
This process typically involves the formation of an alkoxyaminyl radical from a precursor like an
O-benzyl oxime ether, which then undergoes a cascade of cyclization reactions.[11] The
reaction can be initiated by radical initiators such as 2,2'-azobisisobutyronitrile (AIBN) or
triethylborane (EtsB) and is often promoted by a radical mediator like tributyltin hydride
(BusSnH).[11] This method has proven effective in synthesizing a range of 1-
azaspiro[4.4]nonane derivatives.[11]
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Experimental Protocol: Phosphine-Catalyzed Synthesis

The following is a representative protocol based on methodologies described for phosphine-
catalyzed cycloadditions.[9]

Objective: To synthesize a 2-Azaspiro[4.4]Jnonan-1-one derivative.

Materials:

2-Methylene-y-lactam (1.0 equiv)

Ethyl 2-butynoate (1.2 equiv)

Triphenylphosphine (PPhs) (0.2 equiv)

Anhydrous Toluene

Argon or Nitrogen atmosphere

Procedure:

To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (Argon), add the 2-methylene-y-lactam and anhydrous toluene.

e Add ethyl 2-butynoate to the solution.
e Add triphenylphosphine to the reaction mixture.

 Stir the mixture at room temperature (or heat as required, e.g., 60-80 °C) and monitor the
reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, concentrate the reaction mixture under reduced pressure to remove the
solvent.

» Purify the crude residue by column chromatography on silica gel, eluting with a suitable
solvent system (e.g., hexane/ethyl acetate gradient) to afford the desired spirocyclic product.

o Characterize the purified product using NMR, IR, and MS to confirm its structure and purity.
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Causality: The phosphine catalyst is crucial as it initiates the reaction by attacking the electron-
deficient alkyne (the butynoate), generating a reactive zwitterion. This intermediate is the key
species that undergoes the [3+2] cycloaddition with the methylene lactam. Anhydrous
conditions are used to prevent unwanted side reactions with water.

Chemical Reactivity

The chemical behavior of 2-Azaspiro[4.4]Jnonan-1-one is dictated by the functional groups
present, primarily the y-lactam moiety.

Key Reactive Sites

N-H Acidity Carbonyl Reactivity a-Carbon
(Alkylation/Acylation) (Reduction) Enolate Formation

Click to download full resolution via product page
Caption: Primary sites of chemical reactivity.

¢ N-H Acidity and N-Functionalization: The proton on the nitrogen atom is weakly acidic and
can be removed by a suitable base. The resulting anion can then be alkylated or acylated,
providing a straightforward method for introducing a wide variety of substituents at the N-2
position. This is a common strategy for building molecular diversity.

e Carbonyl Reduction: The lactam carbonyl can be reduced using strong reducing agents like
lithium aluminum hydride (LiAlIH4) to yield the corresponding secondary amine, 2-
azaspiro[4.4]nonane.[12]

o a-Carbon Reactivity: The methylene group adjacent to the carbonyl (C-3) can be
deprotonated under strong basic conditions to form an enolate, which can participate in
various alkylation and condensation reactions.
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» Ring-Opening: Under harsh acidic or basic conditions, the lactam ring can undergo
hydrolysis to yield the corresponding y-amino acid, 1-(aminomethyl)cyclopentaneacetic acid.

Applications in Drug Discovery and Natural Product
Synthesis

The rigid, three-dimensional nature of the 2-azaspiro[4.4]Jnonane core makes it an attractive
scaffold for presenting pharmacophoric elements in a well-defined spatial orientation.

e Enzyme Inhibitors: Derivatives of the azaspiro[4.4]Jnonane system have been investigated as
angiotensin-converting enzyme (ACE) inhibitors, with compounds like Spirapril containing a
related core structure.[13]

o Natural Product Synthesis: The azaspiro[4.an]Jnonane skeleton is a key structural feature in
several bioactive natural products, such as the Cephalotaxus alkaloids, which have shown
promising antitumor activity.[11][14] Synthetic routes to 2-azaspiro[4.4]nonan-1-one and its
derivatives are therefore critical for the total synthesis of these complex molecules. For
instance, a phosphine-catalyzed cycloaddition strategy was employed in the asymmetric
total synthesis of (-)-debromoflustramine B.[8]

o CNS Agents: The conformational constraint of spirocycles is beneficial for designing ligands
for central nervous system (CNS) targets, where precise geometry is often required for
receptor binding.

Safety and Handling

According to aggregated GHS data, compounds with the 2-azaspiro[4.4]nonan-3-one structure
(an isomer) are classified with the following hazards:

o Harmful if swallowed (H302)[5]
e Causes skin irritation (H315)[5]
o Causes serious eye irritation (H319)[5]

e May cause respiratory irritation (H335)[5]
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Standard laboratory safety precautions should be followed when handling 2-
Azaspiro[4.4]nonan-1-one and its derivatives. This includes the use of personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat, and working in a well-
ventilated fume hood.

Conclusion

2-Azaspiro[4.4]nonan-1-one is more than a simple heterocyclic compound; it is a versatile
and powerful building block in modern organic synthesis and medicinal chemistry. Its rigid
spirocyclic framework offers a unique platform for the design of novel therapeutics with
improved potency and selectivity. The development of efficient synthetic methodologies, such
as phosphine-catalyzed cycloadditions and radical cyclizations, has made this scaffold readily
accessible, paving the way for its broader application in the synthesis of complex natural
products and the exploration of new chemical space for drug discovery. A thorough
understanding of its chemical properties, reactivity, and synthesis is therefore indispensable for
researchers aiming to leverage the unique advantages of this privileged structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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